Cas no 850646-61-6 (Heptanoic acid, 2-amino-4,4-difluoro-, methyl ester, (2S)-)

• Product Name: Heptanoic acid, 2-amino-4,4-difluoro-, methyl ester, (2S)-
• CAS No: 850646-61-6
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 4228698
• PubChem ID: 57535342
• Update Time: 2025-04-24

Heptanoic acid, 2-amino-4,4-difluoro-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-amino-4,4-difluoro-, methyl ester, (2S)-
• (S)-methyl 2-amino-4,4-difluoroheptanoate
• CGQPPVWGEXXCTB-LURJTMIESA-N
• Methyl (S)-2-amino-4,4-difluoroheptanoate
• 850646-61-6
• SCHEMBL3185290

• Inchi： 1S/C8H15F2NO2/c1-3-4-8(9,10)5-6(11)7(12)13-2/h6H,3-5,11H2,1-2H3/t6-/m0/s1
• InChI Key： CGQPPVWGEXXCTB-LURJTMIESA-N
• SMILES： C(OC)(=O)[C@@H](N)CC(F)(F)CCC

Computed Properties

• Exact Mass: 195.10708505Da
• Monoisotopic Mass: 195.10708505Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų